3-Hydroxy-3-phenylazepan-2-one
Overview
Description
3-Hydroxy-3-phenylazepan-2-one, also known as phenazepam, is a pharmaceutical drug that belongs to the benzodiazepine family. It is primarily used for research and development purposes .
Molecular Structure Analysis
The molecular formula of 3-Hydroxy-3-phenylazepan-2-one is C12H15NO2. The molecular weight is 205.257. For more detailed structural information, you may refer to chemical databases or resources .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Hydroxy-3-phenylazepan-2-one such as its density, melting point, boiling point, and molecular structure can be found in chemical databases .Scientific Research Applications
Single-Atom Catalysts
3-Hydroxy-3-phenylazepan-2-one: has potential applications in the field of single-atom catalysts (SACs) . SACs are utilized for their strong activity and high selectivity in various catalytic reactions . The compound could be explored for its application potential in electrochemistry and photocatalytic reactions , where SACs are pivotal.
Conductive Polymers
In electrochemistry , 3-Hydroxy-3-phenylazepan-2-one is a candidate for synthesizing novel conductive copolymers with improved solubility and conductivity properties . These polymers have applications in battery materials , electrochromic devices , and sensor technology .
Photocatalytic Reactions
Photocatalysis is a promising technique for sustainable energy generation and environmental cleanup3-Hydroxy-3-phenylazepan-2-one could be involved in the synthesis of photoactive nanomaterials, which are crucial in applications like air treatment , water purification , and energy conversion .
Pharmaceutical Testing
This compound is used in pharmaceutical testing as a high-quality reference standard to ensure accurate results in drug development and quality control processes . It plays a critical role in the validation of pharmaceutical products.
Seawater Electrolysis
Research suggests that 3-Hydroxy-3-phenylazepan-2-one could be investigated for its theoretical basis in the application of seawater electrolysis for hydrogen production . This process is key to sustainable energy development and carbon neutrality.
Energy Conversion
The compound may find applications in energy storage and conversion technologies. It could be part of the development of materials that facilitate energy conversion processes, contributing to advancements in supercapacitors , batteries , and fuel cells .
Safety and Hazards
properties
IUPAC Name |
3-hydroxy-3-phenylazepan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c14-11-12(15,8-4-5-9-13-11)10-6-2-1-3-7-10/h1-3,6-7,15H,4-5,8-9H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OCIAAOQWPUUHNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(=O)C(C1)(C2=CC=CC=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-3-phenylazepan-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[(Z)-1-(4-methylphenyl)ethylidene]-1-(6-methyl-2-pyridinyl)-1H-imidazole-4-carbohydrazide](/img/structure/B2558795.png)
![1-[1-(4-Methanesulfonylphenyl)ethyl]piperidin-4-amine](/img/structure/B2558803.png)
![2-[5-(2-chlorophenyl)-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(4-fluorophenyl)acetamide](/img/structure/B2558807.png)
![N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-1,2-dihydroacenaphthylene-3-sulfonamide](/img/structure/B2558815.png)